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Compound of Interest

Compound Name: 2,2'-Dithiodibenzoic acid

Cat. No.: B123356

Essential Safety and Handling Guide for 2,2'-
Dithiodibenzoic Acid

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2,2'-Dithiodibenzoic acid, tailored for research scientists and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
proper chemical management.

Chemical Identifier:

e Name: 2,2'-Dithiodibenzoic acid

e Synonyms: 2-Carboxyphenyl disulfide, Bis(2-carboxyphenyl) disulfide, Dithiosalicylic acid[1]
e CAS Number: 119-80-2[2]

Hazard Summary: 2,2'-Dithiodibenzoic acid is classified as a skin sensitizer and may cause
an allergic skin reaction.[2][3] It can also cause skin and serious eye irritation.[4] The substance
is a combustible powder that may give off irritating or toxic fumes, including sulfur oxides, upon
burning.[3][5]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b123356?utm_src=pdf-interest
https://www.benchchem.com/product/b123356?utm_src=pdf-body
https://www.benchchem.com/product/b123356?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/43761
https://www.fishersci.com/store/msds?partNumber=AC117561000&countryCode=US&language=en
https://www.benchchem.com/product/b123356?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC117561000&countryCode=US&language=en
https://www.echemi.com/sds/22-dithiosalicylicacid-pid_Seven2783.html
https://www.tcichemicals.com/BE/en/sds/D1437_EU_6N.pdf
https://www.echemi.com/sds/22-dithiosalicylicacid-pid_Seven2783.html
https://www.inchem.org/documents/icsc/icsc/eics1623.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Required Equipment

Specifications & Best
Practices

Eye & Face Protection

Safety spectacles or chemical

safety goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

[6]

Skin Protection

Protective gloves and a lab
coat or other protective

clothing

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[2][3]
Contaminated work clothing
should not be allowed out of
the workplace and should be

washed before reuse.[2][3]

Respiratory Protection

Particulate filter respirator or a

full-face respirator

A particulate filter respirator is
recommended for handling the
powder form.[3][7][8] If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator should be
used.[3]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls & Preparation:

Work in a well-ventilated area. The use of a local exhaust ventilation system is

recommended.[4][9]

Ensure that emergency exits and a risk-elimination area are established.[3]

Avoid the formation and accumulation of dust.[2][9]
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e Prohibit open flames in the handling area.[3][5]

2. Handling the Chemical:

o Wear the appropriate PPE as detailed in the table above.

» Avoid contact with skin, eyes, and clothing.[9]

e Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2][3]

» Use non-sparking tools to prevent ignition.[3]

e Do not eat, drink, or smoke when using this product.[5][10]

3. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]
o Keep the chemical separated from strong oxidants.[3][5]

e The storage area should not have drain or sewer access.[3][5]

Accidental Release and First Aid Measures
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Scenario Procedure

Immediately wash the affected area with plenty
Skin Contact of soap and water.[2] If skin irritation or a rash

occurs, seek medical attention.[2][3]

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids.[2]
Eye Contact ]

Remove contact lenses if present and easy to

do.[5][7] Seek medical attention.[5][7]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Rinse the mouth with water and then drink

Ingestion plenty of water.[2][5][7] Seek medical attention.

[31051[7]

Sweep up the spilled substance into a suitable,
closed container for disposal.[2][5] If

Spillage appropriate, moisten the material first to prevent
dusting.[3][5] Ensure adequate ventilation and

wear appropriate PPE during cleanup.[6][9]

Disposal Plan

All waste materials, including the chemical itself and any contaminated items, must be
disposed of in accordance with local, state, and federal regulations.

o Chemical Waste: Dispose of the contents and container to an approved waste disposal plant
or an appropriate treatment and disposal facility.[2][3]

o Contaminated PPE: Contaminated clothing should be taken off and washed before reuse.[3]
[4] Other contaminated disposable materials should be placed in a sealed container and
disposed of as chemical waste.

Experimental Workflow & Safety Protocol
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Workflow for Handling 2,2'-Dithiodibenzoic Acid

Preparation & Engineering Controls
(Well-ventilated area, no open flames)

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

i

Chemical Handling
(Avoid contact and dust formation)

After Use

Storage

i ?
(Cool, dry, well-ventilated, away from oxidants) ACER O IREEEES,

Follow Spill Cleanup Protocol
(Moisten to prevent dust, sweep into container)

Waste Disposal
(Dispose in approved facility)

Decontamination
(Wash hands and contaminated surfaces)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2,2'-Dithiodibenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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